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Compound of Interest |

3,5-

Compound Name:
Bis(trifluoromethyl)benzohydrazide

CAS No.: 26107-82-4

Cat. No.: B1294991

Get Quote

3,5-Bis(trifluoromethyl)benzohydrazide is a highly functionalized aromatic organic
compound distinguished by its unique trifluoromethyl-substituted phenyl ring and a reactive
hydrazide moiety. The presence of two trifluoromethyl (CF3) groups on the aromatic core
imparts significant and desirable properties. These electron-withdrawing groups enhance the
chemical stability, lipophilicity, and metabolic resistance of derivative molecules, making the
3,5-bis(trifluoromethyl)phenyl motif a privileged structure in modern drug discovery and
materials science.[1]

The hydrazide functional group (-CONHNH:2) serves as a versatile synthetic handle. It is a
potent nucleophile and a precursor for a vast array of chemical transformations, most notably
the formation of stable heterocyclic rings and dynamic covalent bonds like hydrazones. This
dual functionality makes 3,5-bis(trifluoromethyl)benzohydrazide a valuable building block for
researchers developing novel pharmaceuticals, particularly against drug-resistant pathogens,
and for material scientists constructing advanced porous materials such as Covalent Organic
Frameworks (COFs).[1][2]
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This guide provides a technical deep-dive into the synthesis, properties, and core applications

of this reagent, offering field-proven insights for its effective utilization in research and

development.

Physicochemical & Spectroscopic Profile

The fundamental properties of 3,5-Bis(trifluoromethyl)benzohydrazide are summarized

below. A consistent and verified profile is the first step in any reliable experimental design.

Property Value Source(s)
CAS Number 26107-82-4 [3]
Molecular Formula CoHeFeN20 [31[4]
Molecular Weight 272.15 g/mol [315]
Appearance White crystalline powder [6]
Melting Point 131-135°C [6]
3,5-
IUPAC Name bis(trifluoromethyl)benzohydra [3]
zide
3,5-
Bis(trifluoromethyl)benzhydrazi
Synonyms ) ) [315]
de, Benzoic acid, 3,5-
bis(trifluoromethyl)-, hydrazide
Density (Predicted) 1.479 + 0.06 g/cm?3 [6]
pKa (Predicted) 11.21 +0.10 [6]

Spectroscopic data, including Infrared (IR) and Mass Spectrometry (MS), are available for this

compound through public databases such as the NIST Chemistry WebBook, which can be

used for structural confirmation.[4]

Synthesis and Quality Control: A Validated Protocol
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The most direct and reliable synthesis of 3,5-bis(trifluoromethyl)benzohydrazide involves the
nucleophilic acyl substitution of 3,5-bis(trifluoromethyl)benzoyl chloride with hydrazine. This
method is high-yielding and utilizes readily available starting materials.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of 3,5-bis(trifluoromethyl)benzohydrazide.

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system, where successful execution yields a

product whose analytical data will confirm its identity and purity.

Materials:

3,5-Bis(trifluoromethyl)benzoyl chloride (1.0 eq)[7]

Hydrazine hydrate (~64% solution, 2.0-3.0 eq)

Tetrahydrofuran (THF), anhydrous

Deionized water

Saturated sodium bicarbonate (NaHCOs) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Ethanol

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve hydrazine hydrate (2.0 eq) in anhydrous THF (approx. 0.5 M). Cool the
solution to 0 °C using an ice bath. The use of excess hydrazine ensures complete
consumption of the acyl chloride and acts as a base to neutralize the HCI byproduct.

Acyl Chloride Addition: Dissolve 3,5-bis(trifluoromethyl)benzoyl chloride (1.0 eq) in a minimal
amount of anhydrous THF and add it to the dropping funnel. Add the acyl chloride solution
dropwise to the stirred hydrazine solution over 30-45 minutes. Causality Note: A slow,
controlled addition is critical to manage the exothermic reaction and prevent side reactions.
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» Reaction Progression: After the addition is complete, remove the ice bath and allow the
reaction mixture to warm to room temperature. Stir for an additional 2-4 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC) until the starting acyl chloride spot is
no longer visible.

o Work-up and Extraction: Quench the reaction by slowly adding deionized water. Transfer the
mixture to a separatory funnel and extract the product with a suitable organic solvent like
ethyl acetate (3x). Combine the organic layers.

e Washing: Wash the combined organic layers sequentially with saturated NaHCOs solution (to
remove any unreacted acid chloride and neutralize HCI), deionized water, and finally brine.
Causality Note: The brine wash helps to remove residual water from the organic phase,
improving drying efficiency.

e Drying and Concentration: Dry the organic layer over anhydrous MgSOQOea, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator. A white solid, the
crude product, should be obtained.

« Purification: Purify the crude solid by recrystallization from a suitable solvent system, such as
ethanol/water. Dissolve the solid in a minimum amount of hot ethanol and add water
dropwise until turbidity persists. Allow the solution to cool slowly to room temperature and
then in a refrigerator to maximize crystal formation.

« |solation and Drying: Collect the pure crystalline product by vacuum filtration, wash with a
small amount of cold ethanol/water, and dry under vacuum.

Validation:
e ldentity: Confirm the structure using *H NMR, 33C NMR, and Mass Spectrometry.

o Purity: Assess purity via High-Performance Liquid Chromatography (HPLC) and by
observing a sharp melting point that aligns with the literature value (131-135 °C).[6]

Core Applications and Mechanistic Insights
Precursor for Bioactive Heterocycles in Drug Discovery
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The hydrazide functionality is a cornerstone for synthesizing five- and six-membered
heterocyclic rings, which are prevalent scaffolds in pharmaceuticals. The 3,5-
bis(trifluoromethyl)phenyl moiety, when incorporated, can significantly enhance the biological
activity of these compounds. For example, molecules containing this group have shown potent
inhibitory effects against drug-resistant bacteria like methicillin-resistant S. aureus (MRSA).[1]

A common application is the synthesis of pyrazole derivatives. The reaction of the
benzohydrazide with a 1,3-dicarbonyl compound proceeds through a condensation-cyclization
cascade to yield the stable pyrazole ring.
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Caption: General scheme for pyrazole synthesis from a benzohydrazide.

Linker for Covalent Organic Frameworks (COFs)

The formation of robust, porous crystalline materials like COFs relies on strong, reversible
covalent bonds. The reaction between a hydrazide and an aldehyde to form a hydrazone link is
an exemplary reaction for COF synthesis. 3,5-Bis(trifluoromethyl)benzohydrazide serves as
an excellent tritopic or ditopic linker in this context.[2]

e Mechanistic Rationale: The nucleophilic -NHz group of the hydrazide attacks the electrophilic
carbonyl carbon of an aldehyde building block. The subsequent dehydration forms a stable
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C=N hydrazone bond, which becomes the backbone of the extended porous framework.

» Structural Advantage: The rigidity of the benzene ring and the steric bulk of the CFs groups
help to direct the formation of an ordered, non-collapsed porous structure. The fluorination of
the framework's pores can also tune their properties, such as hydrophobicity and gas
sorption capabilities.

Safety, Handling, and Storage

As a laboratory chemical, 3,5-Bis(trifluoromethyl)benzohydrazide requires careful handling
to minimize exposure and risk.

» Hazard Identification: The compound is classified as causing skin irritation (H315), serious
eye irritation (H319), and potential respiratory irritation (H335).[8][9] Some data also
suggests it may be toxic if swallowed, in contact with skin, or if inhaled.[3]

« Handling Precautions (P-Statements):

o Prevention: Avoid breathing dust/fumes (P261). Wash hands thoroughly after handling
(P264). Use only in a well-ventilated area (P271). Wear protective gloves, clothing, eye,
and face protection (P280).[8][9]

o Response: In case of skin contact, wash with plenty of soap and water (P302+P352). If
inhaled, move the person to fresh air (P304+P340). For eye contact, rinse cautiously with
water for several minutes (P305+P351+P338).[9]

» Storage: Store in a tightly closed container in a well-ventilated, locked-up place (P403+P233,
P405).[8][9] Keep away from incompatible materials such as strong oxidizing agents.

Conclusion

3,5-Bis(trifluoromethyl)benzohydrazide is more than a simple chemical intermediate; it is a
strategic building block that leverages the powerful effects of fluorine chemistry. Its robust
synthesis, well-defined properties, and versatile reactivity make it an invaluable tool for
scientists and researchers. Whether designing next-generation antibiotics to combat
antimicrobial resistance or engineering advanced materials with tailored porosity, this
compound provides a reliable and highly functionalized starting point for innovation.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1294991/docs?utm_src=pdf-body#strategic-overview-a-key-intermediate-in-advanced-synthesis
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W012359.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13492&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/100265
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W012359.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13492&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13492&PLANT=d__ALF
https://www.chemscene.com/quality-control.html?q=MSDS/MSDS%23USA%23CS%23CS-W012359.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13492&PLANT=d__ALF
https://www.benchchem.com/product/b1294991/docs?utm_src=pdf-body#strategic-overview-a-key-intermediate-in-advanced-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e PubChem. 3,5-Bis(trifluoromethyl)benzohydrazide | COH6F6N20 | CID 100265. National
Center for Biotechnology Information. [Link]

o Cheméo. Chemical Properties of 3,5-Bis(trifluoromethyl)benzhydrazide (CAS 26107-82-4).
[Link]

e MOLBASE. 3,5-bis(trifluoromethyl)benzohydrazide|26107-82-4. [Link]
e NIST. 3,5-Bis(trifluoromethyl)benzhydrazide. NIST Chemistry WebBook, SRD 69. [Link]

o FDA Global Substance Registration System (GSRS). 3,5-
BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. [Link]

o MDPI. Synthesis, Characterization, and DFT Studies of N-(3,5-
Bis(trifluoromethyl)benzyl)stearamide. [Link]

» Frontiers. Metal-free synthesis of 3-trifluoromethyl-1,2,4-triazoles via multi-component
reaction. [Link]

o MDPI. Synthesis of 3,5-Bis(trifluoromethyl)phenyl-Substituted Pyrazole Derivatives as Potent
Growth Inhibitors of Drug-Resistant Bacteria. [Link]

« Drugfuture. 3,5-BIS(TRIFLUOROMETHYL)BENZOHYDRAZIDE. [Link]

e NINGBO INNO PHARMCHEM CO.,LTD. The Role of 4-(Trifluoromethyl)benzhydrazide in
Pharmaceutical Synthesis. [Link]

e Google Patents. CN102659620A - Synthesis method of 2,4-bi-(trifluoromethyl)
benzylhydrazine.

e PubChem. 3,5-Bis(trifluoromethyl)benzoyl chloride | COH3CIF60 | CID 101856. National
Center for Biotechnology Information. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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